3-(2-Fluorophenyl)-4H-1,2,4-triazole

• IUPAC Name: 5-(2-fluorophenyl)-1H-1,2,4-triazole
• InChI: InChI=1S/C8H6FN3/c9-7-4-2-1-3-6(7)8-10-5-11-12-8/h1-5H,(H,10,11,12)
• InChI Key: KHBZSRUEXQMPOS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC=NN2)F
• Molecular Formula: C8H6FN3
• Molecular Weight: 163.15 g/mol

Description

The compound “3-(2-Fluorophenyl)-4H-1,2,4-triazole” belongs to a class of organic compounds known as phenyltriazoles. These are polycyclic aromatic compounds containing a benzene ring linked to a triazole ring.

Synthesis Analysis

While specific synthesis methods for “3-(2-Fluorophenyl)-4H-1,2,4-triazole” were not found, similar compounds have been synthesized through various methods. For instance, 3-anisaldehyde thiosemicarbazone was synthesized and characterized by NMR (1H, 13C) and IR spectroscopy.

Molecular Structure Analysis

The molecular structure of similar compounds has been studied using techniques like Density Functional Theory (DFT), which provides a good consistency between the predicted and experimental parameters.

Scientific Research Applications

Applications of 3-(2-Fluorophenyl)-4H-1,2,4-triazole

Organic Synthesis: . .

Antitumor Activity: . .

Drug-like Properties: .

Applications of 5-(2-fluorophenyl)-1H-1,2,4-triazole

Insecticidal and Acaricidal Activities: .

Synthesis and Reactivity Studies: .

Crystal Structure and Molecular Docking: . .

Corrosion Inhibition: .

Antitumor Activity: .

Mechanism of Action

Target of Action

For instance, indole derivatives, which share a similar aromatic structure, have been found to bind with high affinity to multiple receptors .

Mode of Action

Compounds with similar structures, such as 1,1-diaryl compounds, have been found to exhibit bioactivity in pesticides, such as insecticides and fungicides . They act through delaying the closure of the voltage-gated sodium channel to disturb or block the conduction of the nervous system .

Biochemical Pathways

For instance, indole derivatives have been found to affect amino acids routes, vitamins pathways (especially B vitamins), energetic routes, lipid metabolism, oxidative pathways, etc .

Pharmacokinetics

administration, respectively .

Result of Action

Compounds with similar structures have been found to exhibit various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Action Environment

It’s worth noting that the success of similar compounds, such as those used in suzuki–miyaura (sm) cross-coupling, originates from a combination of exceptionally mild and functional group tolerant reaction conditions, with a relatively stable, readily prepared and generally environmentally benign organoboron reagent .